Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H12O2 B8481776 5-Methyl-allyl-furfuryl alcohol

5-Methyl-allyl-furfuryl alcohol

Cat. No. B8481776
M. Wt: 152.19 g/mol
InChI Key: WYWAZUBJTKJQMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04970345

Procedure details

In the same apparatus as in Example 1, 5-methyl-allyl-furfuryl alcohol (50 parts) and a buffer solution prepared from water (1500 parts) and dipotassium monohydrogen phosphate (1.7 parts) and adjusted to pH 5.1 with phosphoric acid were charged, and the resultant mixture was stirred at 100° C. in a nitrogen stream until the starting compound was consumed. The reaction mixture was treated as in Example 1 to give 2-allyl-3-hydroxy-3-methyl-4-cyclopentenone in a yield of 80 %.
Name
5-methyl-allyl-furfuryl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dipotassium monohydrogen phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
phosphoric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-allyl-3-hydroxy-3-methyl-4-cyclopentenone
Yield
80%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[O:11][C:5]([CH:6](O)[CH2:7][CH:8]=[CH2:9])=[CH:4][CH:3]=1.P([O-])([O-])(O)=[O:13].[K+].[K+].P(=O)(O)(O)O>O>[CH2:7]([CH:6]1[C:2]([OH:11])([CH3:1])[CH:3]=[CH:4][C:5]1=[O:13])[CH:8]=[CH2:9] |f:1.2.3|

Inputs

Step One
Name
5-methyl-allyl-furfuryl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=CC=C(C(CC=C)O)O1
Name
dipotassium monohydrogen phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)(O)([O-])[O-].[K+].[K+]
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Two
Name
phosphoric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(O)(O)(O)=O
Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were charged
CUSTOM
Type
CUSTOM
Details
was consumed
ADDITION
Type
ADDITION
Details
The reaction mixture was treated as in Example 1

Outcomes

Product
Name
2-allyl-3-hydroxy-3-methyl-4-cyclopentenone
Type
product
Smiles
C(C=C)C1C(C=CC1(C)O)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.